Cas no 2679817-77-5 ((2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid
• CAS No: 2679817-77-5
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5619340
• PubChem ID: 165932042
• Update Time: 2025-10-29

(2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303331
• 2679817-77-5
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(2-phenyldiazen-1-yl)phenyl]propanoic acid
• (2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid

• Inchi： 1S/C23H21N3O4/c27-22(28)21(24-23(29)30-16-18-7-3-1-4-8-18)15-17-11-13-20(14-12-17)26-25-19-9-5-2-6-10-19/h1-14,21H,15-16H2,(H,24,29)(H,27,28)/b26-25+/t21-/m0/s1
• InChI Key： MZBCOIUPVJZSQK-WHEOYJBGSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 100Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic Acid

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid with CAS No 2679817-77-5 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a benzyloxy group, a carbonylamino moiety, and a phenyldiazenyl substituent, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of targeted therapies for various diseases. The benzyloxy group, for instance, is known to enhance solubility and stability, while the carbonylamino moiety plays a crucial role in modulating the compound's interactions with biological targets. The presence of the phenyldiazenyl group further adds to its versatility, enabling it to participate in diverse chemical reactions and biological processes.

One of the most intriguing aspects of this compound is its stereochemistry, as indicated by the (2S) designation in its name. Stereochemistry is a critical factor in determining the efficacy and safety of pharmaceutical agents, as it can significantly influence how a molecule interacts with its intended target. Researchers have been exploring how this stereochemical configuration affects the compound's pharmacokinetics and pharmacodynamics, with promising results suggesting potential applications in treating conditions such as cancer and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process that involves advanced organic chemistry techniques. The synthesis begins with the preparation of key intermediates, such as benzyl carbamates and phenyldiazene derivatives, which are then subjected to coupling reactions under controlled conditions. The use of chiral resolving agents ensures that the desired stereochemistry is maintained throughout the synthesis process.

The biological evaluation of this compound has revealed several interesting properties that make it a valuable tool in drug development. For instance, studies have shown that it exhibits potent inhibitory activity against certain enzymes associated with disease progression, such as kinases and proteases. Additionally, its ability to penetrate cellular membranes and localize within specific organelles has opened up new avenues for targeted drug delivery systems.

Another area of active research involves understanding the photophysical properties of this compound due to the presence of the phenyldiazenyl group. This group is known to exhibit strong absorption in the visible region of the spectrum, making it suitable for applications in photochemistry and imaging technologies. Researchers are currently exploring how these properties can be harnessed for diagnostic purposes or as photosensitizers in photodynamic therapy.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-4-(2-phenyldiazen-1-yl)phenylpropanoic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and technology. With ongoing research uncovering new insights into its structure-function relationships and therapeutic potential, this compound continues to be a focal point for scientists worldwide.